Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoate
Overview
Description
Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoate, also known as 3-bromo-6-cyano-2-(difluoromethyl)benzoic acid ethyl ester, is a compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is insoluble in water, but soluble in organic solvents. This compound is used in a variety of research fields, including drug development, organic synthesis, and biochemistry. It is also used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.
Scientific Research Applications
Ethyl Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in biocatalysis, and as a ligand in coordination chemistry. It is also used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals. Additionally, it is used as a starting material in the synthesis of biologically active compounds, such as inhibitors of enzymes and receptors.
Mechanism of Action
The mechanism of action of ethyl Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate is not fully understood. However, it is believed to act as an inhibitor of enzymes and receptors, and it is believed to bind to these proteins and interfere with their function. Additionally, it is believed to act as a ligand in coordination chemistry, and it is believed to bind to metals and form complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate are not fully understood. However, it is believed to act as an inhibitor of enzymes and receptors, and it is believed to interfere with their function. Additionally, it is believed to bind to metals and form complexes, which may have an effect on the biochemical and physiological processes in the body.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate in lab experiments is that it is a versatile reagent that can be used in a variety of research fields. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using this compound in lab experiments. For example, it is not soluble in water and is not very stable in the presence of light and heat. Additionally, it is toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for research involving ethyl Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoateano-2-(difluoromethyl)benzoate. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development, organic synthesis, and biochemistry. Additionally, further research could be conducted into its use as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in biocatalysis. Additionally, further research could be conducted into its potential applications in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.
properties
IUPAC Name |
ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrF2NO2/c1-2-17-11(16)8-6(5-15)3-4-7(12)9(8)10(13)14/h3-4,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEYDWVVZSYEHGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1C(F)F)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromo-6-cyano-2-(difluoromethyl)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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